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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404 Get Quote

Essential Safety and Handling Guide for 4-
Morpholinobenzaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety

protocols, operational procedures, and disposal plans for 4-Morpholinobenzaldehyde.

Chemical Identifier and Hazard Summary
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Identifier Value

Chemical Name 4-Morpholinobenzaldehyde

Synonyms
4-(4-Morpholinyl)benzaldehyde, N-(4-

formylphenyl)morpholine

CAS Number 1204-86-0

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Physical Form Solid

GHS Hazard Classification

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335), Harmful if swallowed (H302),

Harmful in contact with skin (H312), Harmful if

inhaled (H332).[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 4-Morpholinobenzaldehyde. The following table outlines the

recommended PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile,

Neoprene).[2][3]

Prevents skin contact, which

can cause irritation and may

be harmful.[1]

Eye and Face Protection
Use chemical safety goggles

or a face shield.[2][4]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.[1]

Skin and Body Protection

Wear a lab coat or chemical-

resistant clothing.[2][5]

Launder work clothes

separately.[5]

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area.

[5] If dust is generated, a dust

respirator is recommended.[5]

For higher concentrations or

unknown exposure, a full-face

air-purifying respirator may be

necessary.[4][6]

Prevents inhalation, which can

be harmful and cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for safe handling.
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Weigh or Measure Compound

Proceed to Handling

Perform Experimental Procedure
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Caption: Workflow for Handling 4-Morpholinobenzaldehyde.
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Procedural Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[5]

Put on all required personal protective equipment as detailed in the table above.

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.[2]

Handling:

Avoid all personal contact, including inhalation of dust.[5]

When handling, do not eat, drink, or smoke.[5]

Keep the container securely sealed when not in use.[5]

In Case of Exposure:

Skin or Hair Contact: Immediately flush the affected area with running water. Seek medical

attention if irritation occurs.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[2]

Inhalation: Move the individual to fresh air.[2][5]

Ingestion: Do NOT induce vomiting. Give a glass of water and seek immediate medical

aid.[2]

Disposal Plan
Proper disposal of 4-Morpholinobenzaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Storage:
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Place unused material and contaminated disposables in a clean, dry, sealable, and clearly

labeled container for chemical waste.[5]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.[7]

Disposal Procedure:

Consult Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[5]

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed waste management authority for disposal.[5]

Approved Methods: Approved disposal methods typically include burial in a licensed landfill

or incineration in a licensed facility, often after mixing with a suitable combustible material.[5]

Container Decontamination: Decontaminate empty containers before disposal. Observe all

label safeguards until containers are cleaned and destroyed.[5]

Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all

wash water for treatment before disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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